2-(4-Butoxyphenyl)-4-[(2-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(4-butoxyphenyl)-4-[(2-fluorophenyl)methylsulfanyl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C23H22FN3OS/c1-2-3-14-28-19-10-8-17(9-11-19)21-15-22-23(25-12-13-27(22)26-21)29-16-18-6-4-5-7-20(18)24/h4-13,15H,2-3,14,16H2,1H3
• InChI Key: YUGMKVBKUPGLDW-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C=CN=C(C3=C2)SCC4=CC=CC=C4F
• Molecular Formula: C23H22FN3OS
• Molecular Weight: 407.5 g/mol
• CAS No.: 1223851-34-0

Description

2-(4-Butoxyphenyl)-4-[(2-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C23H22FN3OS and its molecular weight is 407.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Applications

• Design and Synthesis for Medicinal Chemistry : Fluorinated pyrazoles, including derivatives similar to the compound , have been synthesized and evaluated for their potential as building blocks in medicinal chemistry. Such compounds are of interest due to their functional groups that allow further functionalization, making them valuable in the development of new therapeutic agents (Surmont et al., 2011).

• Anticancer Properties : Compounds with a pyrazole moiety have been synthesized and evaluated for their anticancer properties. For example, novel pyrazole with benzo[d]thiazole derivatives has shown promising apoptotic activity against various cancer cell lines, indicating the potential of such compounds in cancer research (Liu et al., 2019).

Chemical Synthesis and Characterization

• Advanced Synthesis Techniques : New methods for synthesizing fluorinated pyrazoles have been developed, highlighting the compound's role in exploring novel synthetic routes and mechanisms in organic chemistry. These methods provide insights into the synthesis of compounds with potential applications in various scientific domains (Surmont et al., 2010).

• Heterocyclic Compound Applications : The synthesis and characterization of novel pyrene and pyrane glycosides, featuring fluoro and pyrazole components, have been studied for their antibacterial and antifungal activities. This research underscores the utility of such compounds in developing new antimicrobial agents (Nivas et al., 2020).